Cas no 1216247-91-4 (3-Chloro-4-isopropoxyphenol)

3-Chloro-4-isopropoxyphenol is a phenolic compound featuring a chloro substituent at the 3-position and an isopropoxy group at the 4-position of the benzene ring. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (chloro) and electron-donating (isopropoxy) groups enhances its versatility in electrophilic and nucleophilic reactions. Its moderate polarity allows for efficient purification and handling. The compound is typically supplied in high purity, ensuring consistent performance in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.

3-Chloro-4-isopropoxyphenol structure

Product Name:3-Chloro-4-isopropoxyphenol

CAS No:1216247-91-4

MF:C₉H₁₁ClO₂

MW:186.635442018509

MDL:MFCD14537050

CID:4563389

Update Time:2025-06-07

3-Chloro-4-isopropoxyphenol Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-4-ISOPROPOXYPHENOL
- 3-chloro-4-propan-2-yloxyphenol
- MB13560
- 3-CHLORO-4-(PROPAN-2-YLOXY)PHENOL
- Y3853
- 3-Chloro-4-isopropoxyphenol
- MDL： MFCD14537050
- Inchi： 1S/C9H11ClO2/c1-6(2)12-9-4-3-7(11)5-8(9)10/h3-6,11H,1-2H3
- InChI Key： QRXMLRXDHINNHL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OC(C)C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 139
XLogP3: 3.2
Topological Polar Surface Area: 29.5

3-Chloro-4-isopropoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR957570-1g	3-Chloro-4-isopropoxyphenol	1216247-91-4	96%	1g	£250.00	2025-02-20
abcr	AB515866-500 mg	3-Chloro-4-isopropoxyphenol	1216247-91-4		500MG	€232.90	2023-04-17
abcr	AB515866-1 g	3-Chloro-4-isopropoxyphenol	1216247-91-4		1g	€306.00	2023-04-17
abcr	AB515866-5 g	3-Chloro-4-isopropoxyphenol	1216247-91-4		5g	€965.80	2023-04-17
abcr	AB515866-500mg	3-Chloro-4-isopropoxyphenol	1216247-91-4		500mg	€232.90	2023-09-02
abcr	AB515866-1g	3-Chloro-4-isopropoxyphenol; .	1216247-91-4		1g	€284.10	2025-04-22
abcr	AB515866-5g	3-Chloro-4-isopropoxyphenol; .	1216247-91-4		5g	€881.20	2025-04-22
Aaron	AR00HH0N-1g	3-Chloro-4-isopropoxyphenol	1216247-91-4	95%	1g	$253.00	2025-02-12
Aaron	AR00HH0N-5g	3-Chloro-4-isopropoxyphenol	1216247-91-4	95%	5g	$757.00	2025-02-12
A2B Chem LLC	AI14107-1g	3-Chloro-4-isopropoxyphenol	1216247-91-4	96%	1g	$228.00	2024-04-20